Cas no 2580183-48-6 (5-(but-3-yn-1-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid)

• Product Name: 5-(but-3-yn-1-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid
• CAS No: 2580183-48-6
• MF: C₂₄H₂₃NO₄
• MW: 389.44372677803
• CID: 5659429
• PubChem ID: 165894524
• Update Time: 2025-05-23

5-(but-3-yn-1-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580183-48-6
• 5-(but-3-yn-1-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• EN300-27729467
• 5-(but-3-yn-1-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid

• Inchi： 1S/C24H23NO4/c1-2-3-8-16-13-14-22(23(26)27)25(16)24(28)29-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h1,4-7,9-12,16,21-22H,3,8,13-15H2,(H,26,27)
• InChI Key： KMTFHIJTACFWBS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C(C(=O)O)CCC1CCC#C)=O

Computed Properties

• Exact Mass: 389.16270821g/mol
• Monoisotopic Mass: 389.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-(but-3-yn-1-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid

Research Briefing on 5-(but-3-yn-1-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid (CAS: 2580183-48-6)

In recent years, the compound 5-(but-3-yn-1-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid (CAS: 2580183-48-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an alkyne-functionalized pyrrolidine ring, has shown promising applications in peptide synthesis, drug discovery, and bioconjugation strategies. This briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current research landscape.

The primary interest in 5-(but-3-yn-1-yl)-1-Fmoc-pyrrolidine-2-carboxylic acid stems from its dual functionality as a building block in solid-phase peptide synthesis (SPPS) and its potential as a click chemistry reagent. The Fmoc group is widely utilized for temporary amine protection in peptide synthesis, while the alkyne moiety enables efficient conjugation via copper-catalyzed azide-alkyne cycloaddition (CuAAC). Recent studies have explored its utility in the synthesis of cyclic peptides and peptidomimetics, where the alkyne handle facilitates post-synthetic modifications for targeted drug delivery and imaging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the development of novel protease inhibitors. Researchers incorporated 5-(but-3-yn-1-yl)-1-Fmoc-pyrrolidine-2-carboxylic acid into peptide backbones to enhance binding affinity and selectivity toward specific enzyme targets. The alkyne functionality allowed for subsequent labeling with fluorescent probes, enabling real-time monitoring of inhibitor-enzyme interactions. This approach has opened new avenues for the design of activity-based probes (ABPs) in proteomics research.

Another significant advancement was reported in the field of bioconjugation, where this compound served as a key intermediate for the synthesis of antibody-drug conjugates (ADCs). A 2024 ACS Chemical Biology publication detailed its use in constructing stable linker-payload systems, leveraging the alkyne group for site-specific conjugation to azide-functionalized antibodies. The resulting ADCs exhibited improved pharmacokinetic profiles and reduced off-target effects compared to traditional conjugation methods, highlighting the compound's potential in next-generation biotherapeutics.

From a synthetic chemistry perspective, recent optimizations in the preparation of 5-(but-3-yn-1-yl)-1-Fmoc-pyrrolidine-2-carboxylic acid have focused on improving yield and scalability. A 2023 Organic Process Research & Development article described a novel catalytic system for the stereoselective synthesis of the pyrrolidine core, achieving >90% enantiomeric excess while reducing metal catalyst loadings. These process improvements are critical for meeting the growing demand for this compound in both academic and industrial settings.

Looking forward, researchers are exploring the compound's applications in emerging areas such as targeted protein degradation (PROTACs) and bioorthogonal chemistry. Preliminary results suggest that its structural features may be advantageous for designing heterobifunctional degraders, where the alkyne group can be used to append E3 ligase ligands. Additionally, its stability under physiological conditions makes it attractive for in vivo labeling experiments using strain-promoted alkyne-azide cycloaddition (SPAAC) variants.

In conclusion, 5-(but-3-yn-1-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid (CAS: 2580183-48-6) continues to demonstrate versatility across multiple research domains. Its unique chemical properties bridge traditional peptide chemistry with modern bioorthogonal approaches, positioning it as a valuable tool for drug discovery and chemical biology. Future research directions likely will focus on expanding its applications in targeted therapies and developing more efficient synthetic routes to meet the needs of both basic research and pharmaceutical development.